1-Propanesulfonic acid, 3-[(2-hydroxy-1,1-dimethylethyl)amino]-

• CAS No.: 819862-75-4
• Molecular Formula: C7H17NO4S
• Molecular Weight: 211.28 g/mol
• IUPAC Name: 3-[(1-hydroxy-2-methylpropan-2-yl)amino]propane-1-sulfonic acid
• InChI: InChI=1S/C7H17NO4S/c1-7(2,6-9)8-4-3-5-13(10,11)12/h8-9H,3-6H2,1-2H3,(H,10,11,12)
• InChI Key: UVBGYQPEIOWDHR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)NCCCS(=O)(=O)O

Description

1-Propanesulfonic acid, 3-[(2-hydroxy-1,1-dimethylethyl)amino]- is a useful research compound. Its molecular formula is C7H17NO4S and its molecular weight is 211.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-amino-2-methyl-1-propanol (2.0 g, 21.4 mmol) in tetrahydrofuran (15 mL) was added 1,3-propane sultone (2.66 g, 21.4 mmol). The mixture was stirred at reflux for 2 hours. The reaction mixture was cooled to room temperature. The crude product was collected by filtration, washed with acetone (2×25 mL). The solid was suspended in EtOH (50 mL). The suspension was stirred at reflux for 5 minutes. The solid was collected by filtration and dried in a vacuum oven (50° C.), affording compound DH (2.5 g, 58%): 1H NMR (D2O, 500 MHz) 8 ppm 3.48 (s, 2H), 3.04 (t, 2H, J=7.8 Hz), 2.90 (t, 2H, J=7.3 Hz), 2.00 (m, 2H), 1.18 (s, 6H). 13C NMR (D2O, 125 MHz) 8 ppm 64.88, 60.27, 48.19, 40.10, 21.92, 20.02. ES-MS 210 (M−1).